Cas no 1155552-41-2 (3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride)

• Product Name: 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride
• CAS No: 1155552-41-2
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• MDL: MFCD11849983
• CID: 5242439
• Update Time: 2025-06-07

3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-OXOISOINDOLINE-5-SULFONYL CHLORIDE
• 1H-Isoindole-5-sulfonyl chloride, 2,3-dihydro-3-oxo-
• 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride

• MDL： MFCD11849983
• Inchi： 1S/C8H6ClNO3S/c9-14(12,13)6-2-1-5-4-10-8(11)7(5)3-6/h1-3H,4H2,(H,10,11)
• InChI Key： QWRIYGKYFOHVNB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2CNC(C=2C=1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 348
• XLogP3: 0.8
• Topological Polar Surface Area: 71.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride

Comprehensive Analysis of 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride (CAS 1155552-41-2): Properties, Applications, and Industry Trends

The chemical compound 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride (CAS 1155552-41-2) has garnered significant attention in recent years due to its versatile applications in pharmaceutical and organic synthesis. This sulfonyl chloride derivative is particularly valued for its role as a key intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "isoindole sulfonyl chloride uses", "CAS 1155552-41-2 synthesis", and "3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride suppliers", reflecting its growing relevance in modern chemistry.

Structurally, 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride features a unique isoindole backbone with a sulfonyl chloride functional group at the 5-position. This configuration enables it to participate in diverse reactions, such as nucleophilic substitutions and coupling reactions, making it indispensable in drug discovery. Recent studies highlight its utility in constructing heterocyclic compounds, which are pivotal in designing kinase inhibitors and anti-inflammatory agents. The compound's CAS 1155552-41-2 identifier is often associated with queries like "isoindole derivatives in medicinal chemistry" and "sulfonation reactions in drug design", underscoring its interdisciplinary importance.

From a synthetic perspective, the preparation of 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride typically involves the chlorosulfonation of precursor isoindole derivatives. Optimizing reaction conditions—such as temperature, solvent choice, and catalyst use—is critical to achieving high yields and purity. Industry forums frequently discuss topics like "scale-up synthesis of CAS 1155552-41-2" and "green chemistry approaches for sulfonyl chlorides", aligning with the global push toward sustainable manufacturing practices.

The compound's stability and reactivity profile have also made it a subject of advanced research. For instance, its compatibility with microwave-assisted synthesis and flow chemistry techniques has been explored to enhance efficiency. Searches for "3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride stability" and "handling sulfonyl chlorides in lab settings" reflect practical concerns among chemists. Proper storage under inert conditions and avoidance of moisture are essential to maintain its integrity.

In the pharmaceutical sector, CAS 1155552-41-2 is increasingly linked to the development of targeted therapies. Its incorporation into small-molecule probes for disease mechanisms has opened new avenues in precision medicine. Online discussions often highlight queries such as "role of isoindole sulfonyl chlorides in cancer research" and "SAR studies using 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride", demonstrating its translational potential.

Looking ahead, the demand for 3-oxo-2,3-dihydro-1H-isoindole-5-sulfonyl chloride is expected to rise, driven by innovations in high-throughput screening and combinatorial chemistry. Suppliers and manufacturers are advised to monitor trends like "custom synthesis of CAS 1155552-41-2" and "regulatory compliance for sulfonyl chloride intermediates" to meet evolving market needs. As research continues to uncover its broader applications, this compound will likely remain a cornerstone of synthetic and medicinal chemistry.